Cas no 2680717-26-2 (benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate)

• Product Name: benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate
• CAS No: 2680717-26-2
• MF: C₁₅H₁₂F₂N₂O₄
• MW: 322.263590812683
• CID: 5633336
• PubChem ID: 165928193
• Update Time: 2025-06-11

benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294217
• 2680717-26-2
• benzyl N-[4-(difluoromethyl)-2-nitrophenyl]carbamate
• benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate

• Inchi： 1S/C15H12F2N2O4/c16-14(17)11-6-7-12(13(8-11)19(21)22)18-15(20)23-9-10-4-2-1-3-5-10/h1-8,14H,9H2,(H,18,20)
• InChI Key： XLLDMAOHLWONTG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 322.07651319g/mol
• Monoisotopic Mass: 322.07651319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate

Benzyl N-4-(Difluoromethyl)-2-nitrophenylcarbamate (CAS No. 2680717-26-2): A Comprehensive Overview

Benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate (CAS No. 2680717-26-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its benzyl and difluoromethyl functionalities, has been the subject of extensive research, particularly in the areas of drug discovery and chemical biology.

The benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate molecule is composed of a benzyl group attached to a carbamate moiety, which in turn is linked to a 4-(difluoromethyl)-2-nitrophenyl ring. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies. The nitro group further enhances the reactivity and stability of the compound, contributing to its potential therapeutic applications.

Recent studies have highlighted the potential of benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in inflammatory responses. This finding suggests that benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate has also been investigated for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of key signaling pathways that are often dysregulated in cancer cells.

The synthesis of benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate has been optimized using modern synthetic techniques, ensuring high yields and purity. One common synthetic route involves the reaction of 4-(difluoromethyl)-2-nitroaniline with benzyl chloroformate under controlled conditions. This method allows for efficient and scalable production, making it suitable for both laboratory research and industrial applications.

The physical and chemical properties of benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 135°C to 138°C. The compound is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. Spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structure and purity.

In terms of safety and handling, benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate should be managed with standard laboratory precautions due to its reactivity and potential biological activity. It is recommended to handle the compound in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The future prospects for benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological properties for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, benzyl N-4-(difluoromethyl)-2-nitrophenylcarbamate (CAS No. 2680717-26-2) represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a valuable tool for both fundamental research and drug development. As research continues, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.